Cas no 19715-32-3 (Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)-)

• Product Name: Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)-
• CAS No: 19715-32-3
• MF: C₁₄H₂₁Br
• MW: 269.220543622971
• MDL: MFCD18391255
• CID: 3871067
• PubChem ID: 11219402
• Update Time: 2025-05-27

Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)-
• 2,6-Di-tert-butylbromobenzene
• 1-Bromo-2,6-di-tert-butylbenzene
• DB-163882
• MFCD18391255
• 2,6-Di-tert-butylbromobenzene; 2-Bromo-1,3-di-tert-butylbenzene
• SCHEMBL2201130
• SY027137
• Benzene, 2-bromo-1,3-di-tert-butyl-
• 2-Bromo-1,3-di-tert-butylbenzene
• 19715-32-3

• MDL： MFCD18391255
• Inchi： 1S/C14H21Br/c1-13(2,3)10-8-7-9-11(12(10)15)14(4,5)6/h7-9H,1-6H3
• InChI Key： WVNGSNHHAXMXAM-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=CC=CC(C(C)(C)C)=C1Br

Computed Properties

• Exact Mass: 268.08266Da
• Monoisotopic Mass: 268.08266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)-

Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)- (CAS No. 19715-32-3): A Comprehensive Technical Overview

Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)- (CAS 19715-32-3) is a specialized brominated aromatic compound that has gained significant attention in advanced material science and organic synthesis. This tert-butyl substituted bromobenzene derivative exhibits unique steric and electronic properties due to its bulky substituents, making it valuable for various industrial applications.

The molecular structure of 2-bromo-1,3-di-tert-butylbenzene features a central benzene ring with two 1,1-dimethylethyl (tert-butyl) groups at the 1 and 3 positions and a bromine atom at the 2 position. This specific arrangement creates interesting chemical behavior that researchers are exploring for catalysis applications and polymer modification. Recent studies highlight its potential in creating sterically hindered ligands for transition metal complexes.

From a synthetic chemistry perspective, Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)- serves as an important intermediate in the preparation of more complex organic molecules. Its bromine substituent offers excellent reactivity for cross-coupling reactions, particularly in palladium-catalyzed transformations that are fundamental to modern pharmaceutical synthesis. The compound's stability under various conditions makes it particularly useful for high-temperature applications in material science.

The thermal properties of CAS 19715-32-3 have been extensively studied, revealing excellent stability up to 200°C, which explains its growing popularity in high-performance polymer additives. Manufacturers are particularly interested in its potential as a flame retardant synergist, though research in this area remains ongoing. Unlike simpler brominated compounds, this derivative shows reduced environmental persistence due to its bulky substituents.

In the field of organic electronics, 2-bromo-1,3-di-tert-butylbenzene has shown promise as a building block for molecular semiconductors. Its ability to modify electron transport properties while maintaining thermal stability makes it attractive for OLED materials and organic photovoltaic applications. Recent patent filings indicate growing commercial interest in these applications.

From a commercial availability standpoint, Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)- is typically supplied as a white to pale yellow crystalline solid with purity levels ranging from 95% to 99%. Storage recommendations generally include protection from light and moisture at room temperature. The global market for this specialty chemical has seen steady growth, particularly in regions with strong advanced materials and pharmaceutical manufacturing sectors.

Analytical characterization of CAS 19715-32-3 typically involves GC-MS analysis, HPLC purity testing, and NMR spectroscopy. The compound shows characteristic signals in proton NMR around 1.4 ppm for the tert-butyl groups and 7.2-7.5 ppm for the aromatic protons. These analytical signatures are crucial for quality control in industrial applications.

Environmental and safety considerations for 2-bromo-1,3-bis(1,1-dimethylethyl)benzene are generally favorable compared to simpler brominated aromatics. The steric bulk of the tert-butyl groups appears to reduce bioaccumulation potential while maintaining useful chemical reactivity. Proper handling procedures should still be followed, including the use of standard laboratory personal protective equipment.

Recent scientific literature highlights novel applications of Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)- in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to serve as a functional node in these porous materials is being explored for gas storage and separation technologies. These cutting-edge applications demonstrate the compound's versatility beyond traditional uses.

The synthesis of CAS 19715-32-3 typically involves bromination of commercially available 1,3-di-tert-butylbenzene under controlled conditions. Process optimization has focused on improving yield and selectivity while minimizing byproducts. Manufacturers have developed proprietary methods that achieve >90% yields in some cases, making the compound increasingly accessible for research and industrial use.

From a regulatory perspective, 2-bromo-1,3-di-tert-butylbenzene is not currently listed on major chemical control inventories, though this status should be verified for specific jurisdictions. The compound's relatively high molecular weight and structural features place it outside many regulatory frameworks that target smaller, more mobile brominated compounds.

Future research directions for Benzene, 2-bromo-1,3-bis(1,1-dimethylethyl)- appear focused on expanding its applications in advanced material science and green chemistry initiatives. Its potential as a safer alternative to certain problematic brominated compounds continues to drive interest. The development of more sustainable production methods also represents an active area of investigation.

For researchers and industrial users seeking technical data on CAS 19715-32-3, comprehensive physical property information includes a melting point range of 78-82°C, boiling point >250°C, and limited water solubility. These characteristics inform appropriate handling and application methods across different use scenarios.

The commercial importance of 2-bromo-1,3-bis(1,1-dimethylethyl)benzene continues to grow as new applications emerge in specialty chemicals and performance materials. Market analysts project steady demand growth in the coming years, particularly from the Asia-Pacific region where advanced material development is accelerating rapidly.